![molecular formula C11H9ClN2O2 B1608181 1-(4-Chlorophenyl)-3-methyl-1h-pyrazole-5-carboxylic acid CAS No. 15943-84-7](/img/structure/B1608181.png)
1-(4-Chlorophenyl)-3-methyl-1h-pyrazole-5-carboxylic acid
Overview
Description
1-(4-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid (CPMPCA) is a chemical compound belonging to the pyrazole family that has been studied for its potential applications in scientific research. CPMPCA is a white, crystalline solid that is soluble in water, ethanol, and other organic solvents, making it an ideal compound for use in laboratory experiments. CPMPCA has been studied for its potential to act as a ligand for proteins, enzymes, and other biomolecules, as well as its ability to act as an inhibitor for certain enzymes.
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis of Derivatives : A study by Kumarasinghe et al. (2009) discusses the synthesis of related compounds, highlighting the complexity of identifying regioisomers and the use of X-ray analysis for structure determination (Kumarasinghe, Hruby, & Nichol, 2009).
- Molecular Structure Investigations : Alaşalvar et al. (2014) examined the molecular structure and DFT calculations of a compound similar to 1-(4-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid, emphasizing the agreement between theoretical and experimental data (Alaşalvar, Soylu, Ünver, İskeleli, Yıldız, Çiftçi, & Banoglu, 2014).
Antimicrobial and Anticancer Properties
- Antimicrobial and Anticancer Evaluation : Hafez et al. (2016) synthesized derivatives of ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, showing significant antimicrobial and higher anticancer activities in some compounds compared to a reference drug (Hafez, El-Gazzar, & Al-Hussain, 2016).
- Novel Derivatives as Potential Agents : Another study by Prabhudeva et al. (2017) focused on synthesizing novel pyrazole derivatives and evaluating their antimicrobial properties, contributing to the exploration of new therapeutic agents (Prabhudeva, Prabhuswamy, Kumar, Lokanath, Naveen, & Kumar, 2017).
Potential in Material Science
- Optical Nonlinearity : Chandrakantha et al. (2013) investigated N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates for their optical nonlinearity, finding potential for optical limiting applications (Chandrakantha, Isloor, Sridharan, Philip, Shetty, & Padaki, 2013).
Coordination Chemistry
- **CoordinationComplexes Studies**: Radi et al. (2015) synthesized novel pyrazole-dicarboxylate acid derivatives and studied their chelation and crystallization properties with various metal ions, showing potential applications in coordination chemistry (Radi, Yahyi, Et‐touhami, Jha, Adarsh, Robeyns, & Garcia, 2015).
Radiochemistry Applications
- Synthesis of Radiolabeled Compounds : Kumar et al. (2004) described the synthesis of a radiolabeled compound potentially useful in PET imaging for studying CB1 receptors, emphasizing the role of 1H-pyrazole-3-carboxylic acid derivatives in radiochemistry (Kumar, Prabhakaran, Arango, Parsey, Underwood, Simpson, Kassir, Majo, Van Heertum, & Mann, 2004).
Dye and Pigment Chemistry
- Heterocyclic Dyes Synthesis : Tao et al. (2019) explored the synthesis of carboxylic pyrazolone-based heterocyclic dyes, demonstrating the utility of pyrazole derivatives in dye and pigment chemistry (Tao, Zhao, Wang, Qian, & Huang, 2019).
Synthetic and Theoretical Chemistry
- Facile Synthesis and Screening : Srivastava et al. (2008) reported on the facile synthesis and pharmacological testing of a biaryl pyrazole sulfonamide derivative, adding to the understanding of the synthetic versatility of pyrazole compounds (Srivastava, Soni, Patel, Jha, Shedage, Gandhi, Sairam, Pawar, Sadhwani, Mitra, Jain, & Patel, 2008).
Agricultural Chemistry
- Chemical Hybridizing Agents : Beck et al. (1988) described the synthesis of 1-aryl-1H-pyrazolecarbonitriles and related derivatives, noting their use as chemical hybridizing agents in wheat and barley, indicating an agricultural application (Beck, Lynch, & Wright, 1988).
properties
IUPAC Name |
2-(4-chlorophenyl)-5-methylpyrazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O2/c1-7-6-10(11(15)16)14(13-7)9-4-2-8(12)3-5-9/h2-6H,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHQHJXWLBIAZGU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)C(=O)O)C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60377780 | |
Record name | 1-(4-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60377780 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15943-84-7 | |
Record name | 1-(4-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=15943-84-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(4-Chlorophenyl)-3-methyl-1H-pyrazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60377780 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 15943-84-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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